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Compound of Interest

Compound Name: 7-Methyluric acid

Cat. No.: B028108

Essential Safety and Handling Guide for 7-
Methyluric Acid

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling 7-Methyluric acid, including detailed operational and
disposal plans.

Chemical and Physical Properties

A summary of the key quantitative data for 7-Methyluric acid is presented in the table below
for easy reference.
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Property Value Source
Molecular Formula C6H6N403 [1112]
Molecular Weight 182.1 g/mol [1][2]
Appearance Crystalline solid [1]
Purity >98% [1]
Solubility in DMSO Approx. 20 mg/ml [1]
Solubility in Dimethyl

i Approx. 5 mg/mi [1]
Formamide
Solubility in 1:1 DMSO:PBS

Approx. 0.5 mg/mi [1]

(pH 7.2)
Storage Temperature -20°C [1]
Stability > 4 years [1112]

Operational Plan: Handling 7-Methyluric Acid

1. Personal Protective Equipment (PPE)

When handling 7-Methyluric acid, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

o Body Protection: A standard laboratory coat must be worn at all times.

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves). Gloves should be
inspected before use and changed immediately if contaminated.

o Eye and Face Protection: Safety goggles with side protection are required to prevent eye
contact.[3]

» Respiratory Protection: In situations where dust formation is likely, a particulate filter
respirator (e.g., N95 or P1) should be used.[3][4]

2. Step-by-Step Handling Procedures
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Follow these procedural steps for the safe handling of 7-Methyluric acid:

o Preparation: Before handling, ensure the work area is clean and uncluttered. All necessary
equipment, including PPE, should be readily available.

e Weighing and Transfer:

o Conduct all manipulations of solid 7-Methyluric acid within a chemical fume hood to
control dust.

o Use a tared container to accurately weigh the desired amount of the compound,
minimizing the need for multiple transfers.

e Solution Preparation:

o When dissolving 7-Methyluric acid, add the solid to the solvent slowly to prevent
splashing.

o For aqueous solutions, it is recommended to first dissolve the compound in DMSO and
then dilute with the aqueous buffer.[1] Aqueous solutions should not be stored for more
than one day.[1]

e Post-Handling:
o After handling, thoroughly wash hands and any exposed skin with soap and water.[1]
o Clean all equipment and the work surface to prevent cross-contamination.

Disposal Plan

All waste materials containing 7-Methyluric acid must be disposed of in accordance with local,
state, and federal regulations.

o Solid Waste: Collect solid 7-Methyluric acid waste and any contaminated materials (e.qg.,
weigh boats, contaminated gloves) in a clearly labeled, sealed container for chemical waste.

» Liquid Waste: Dispose of solutions containing 7-Methyluric acid in a designated, labeled
container for hazardous chemical waste. Do not pour down the drain.[4]
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Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 7-Methyluric acid,
from initial preparation to final disposal.
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Figure 1. Safe handling workflow for 7-Methyluric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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